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Compound of Interest

Compound Name: 3'-Methoxyacetophenone

Cat. No.: B145981 Get Quote

An In-depth Technical Guide to 3'-Methoxyacetophenone: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
3'-Methoxyacetophenone, also known as m-methoxyacetophenone or 3-acetylanisole, is an

aromatic ketone that serves as a versatile intermediate and building block in organic synthesis.

[1] With a methoxy group and a ketone functional group attached to a benzene ring, it exhibits

unique reactivity that makes it valuable in the pharmaceutical, agrochemical, and fragrance

industries.[1] Its applications range from being a key ingredient in perfumes and flavorings to

an essential precursor in the synthesis of more complex molecules and pharmaceuticals

targeting specific biological pathways.[1][2] This guide provides a comprehensive overview of

its chemical properties, structure, and relevant experimental protocols.

Chemical and Physical Properties
The fundamental physicochemical properties of 3'-Methoxyacetophenone are summarized

below. This data is critical for its application in experimental design, chemical synthesis, and

formulation development.
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Property Value Reference(s)

IUPAC Name 1-(3-methoxyphenyl)ethanone [3][4][5]

Synonyms

3-Acetylanisole, m-

Methoxyacetophenone, Methyl

3-methoxyphenyl ketone

[1][4][5]

CAS Number 586-37-8 [3][4][5]

Molecular Formula C₉H₁₀O₂ [1][3][4][5]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless to pale yellow liquid [1][3]

Melting Point -7 °C [1]

Boiling Point 239-241 °C (lit.) [1][6][7]

Density 1.094 g/mL at 25 °C (lit.) [1][7]

Refractive Index (n20/D) 1.542 (lit.) [1][7]

Flash Point 110 °C / 230 °F (closed cup) [8]

Solubility
Fully miscible in water, soluble

in alcohol.
[2][7]

Vapor Pressure 0.08 mmHg [3]

InChI Key
BAYUSCHCCGXLAY-

UHFFFAOYSA-N
[3][4][5]

SMILES String COc1cccc(c1)C(C)=O

Chemical Structure
The structure of 3'-Methoxyacetophenone consists of an acetophenone core with a methoxy

group substituted at the meta-position (carbon 3) of the benzene ring.
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Reaction Preparation Condensation Reaction

Product Isolation & Purification

Dissolve 3'-Methoxyacetophenone
and Benzaldehyde in Ethanol

Cool Mixture
in Ice Bath

Stir Add NaOH (aq)
Dropwise

Stir at Room Temp
(4-24h) Monitor by TLC

Pour into
Crushed Ice

Acidify with HCl
to Precipitate Filter Crude Product Recrystallize

from Ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145981#3-methoxyacetophenone-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b145981#3-methoxyacetophenone-chemical-properties-and-structure
https://www.benchchem.com/product/b145981#3-methoxyacetophenone-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

